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Compound of Interest

Compound Name: L-Glyceric acid sodium

Cat. No.: B11928538 Get Quote

Introduction
L-Glyceric acid sodium salt is a key metabolite in various biological processes and a

significant biomarker in certain metabolic disorders. Notably, its accumulation in urine is a

characteristic feature of L-glyceric aciduria, which is indicative of Primary Hyperoxaluria Type 2

(PH2)[1][2]. Understanding the solubility of this compound in different solvents is crucial for a

wide range of applications, including its use in diagnostics, in vitro studies, and as a reference

standard in analytical chemistry.

This document provides a summary of the known solubility of L-Glyceric acid sodium salt in

various common laboratory solvents, a detailed protocol for determining its solubility, and a

diagram illustrating its role as a biomarker.

Data Presentation: Solubility of L-Glyceric Acid
Sodium Salt
The solubility of L-Glyceric acid sodium salt has been determined in several common

laboratory solvents. The available quantitative data is summarized in the table below. For

solvents where exact quantitative data is not readily available from the cited literature, a

qualitative assessment based on chemical principles is provided.
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Solvent Chemical Formula Solubility Conditions

Water H₂O 50 mg/mL Requires sonication

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS 10 mg/mL

Requires sonication

and heating to 80°C

Ethanol C₂H₅OH Data not available
Expected to be less

soluble than in water

Methanol CH₃OH Data not available
Expected to be less

soluble than in water

Acetone C₃H₆O Data not available
Expected to be poorly

soluble

Note: The principle of "like dissolves like" suggests that L-Glyceric acid sodium salt, a polar

salt, will be most soluble in polar protic solvents like water and less soluble in polar aprotic

solvents like DMSO. Its solubility is expected to decrease with decreasing solvent polarity,

hence the lower expected solubility in ethanol and methanol, and poor solubility in the less

polar acetone.

Experimental Protocol: Determination of Equilibrium
Solubility using the Shake-Flask Method
The following protocol describes the widely accepted shake-flask method for determining the

equilibrium solubility of a chemical compound[3].

1. Materials and Equipment:

L-Glyceric acid sodium salt (solid)

Solvent of interest (e.g., water, ethanol, DMSO)

Sealed glass vials or flasks

Temperature-controlled shaker or agitator

Centrifuge
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Syringe filters (chemically inert, e.g., PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Standard laboratory glassware (pipettes, volumetric flasks)

Analytical balance

2. Procedure:

Preparation of a Saturated Solution:

Add an excess amount of L-Glyceric acid sodium salt to a known volume of the selected

solvent in a sealed glass vial. The presence of undissolved solid is necessary to ensure a

saturated solution at equilibrium.

Place the sealed vial in a temperature-controlled shaker and agitate at a constant

temperature (e.g., 25 °C) for an extended period, typically 24-72 hours, to allow the

system to reach equilibrium[3].

Phase Separation:

After the equilibration period, remove the vial from the shaker.

Separate the undissolved solid from the saturated solution. This is typically achieved by

centrifugation to pellet the excess solid, followed by careful filtration of the supernatant

through a chemically inert syringe filter to remove any remaining particulate matter[3].

Quantification of Solute:

Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent.

Determine the concentration of L-Glyceric acid sodium salt in the diluted filtrate using a

validated analytical method, such as HPLC[3]. A standard calibration curve should be

prepared using known concentrations of the compound.

Data Reporting:
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Calculate the solubility of L-Glyceric acid sodium salt in the chosen solvent based on the

measured concentration and the dilution factor.

Report the solubility in units of mass per volume (e.g., mg/mL) or molarity (mol/L) at the

specified temperature[3].

Visualization
The following diagrams illustrate the experimental workflow for solubility determination and the

logical relationship of L-Glyceric acid as a biomarker for Primary Hyperoxaluria Type II.
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Caption: Experimental workflow for determining solubility using the shake-flask method.
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Caption: Logical relationship of L-Glyceric acid as a biomarker for PH2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11928538#l-glyceric-acid-sodium-salt-solubility-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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